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Compound of Interest

Compound Name: 1-(4-Bromophenyl)imidazole

Cat. No.: B157041 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The 1-(4-bromophenyl)imidazole scaffold has emerged as a privileged structure in medicinal

chemistry, demonstrating a broad spectrum of biological activities. This technical guide

provides an in-depth overview of the potential therapeutic targets of these derivatives,

summarizing quantitative data, detailing experimental protocols, and visualizing key pathways

and workflows. The versatility of this chemical moiety makes it a promising starting point for the

development of novel therapeutics against a range of diseases, including cancer, infectious

diseases, and inflammatory conditions.

Anticancer Activity
Derivatives of 1-(4-bromophenyl)imidazole have shown significant potential as anticancer

agents by targeting various key players in cancer cell proliferation and survival.

Epidermal Growth Factor Receptor (EGFR) Inhibition
Several imidazole derivatives have been investigated as inhibitors of EGFR, a receptor tyrosine

kinase that is often overexpressed or mutated in various cancers.

Quantitative Data: Anticancer Activity of Imidazole Derivatives
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Compound/De
rivative

Target/Cell
Line

Activity
(IC50/EC50 in
µM)

Reference
Compound

Reference
IC50 (µM)

Novel Imidazole

Derivative
EGFR (wild-type) 0.0301 Osimertinib 0.0543

Novel Imidazole

Derivative

EGFR (T790M

mutant)
0.0128 Osimertinib 0.0191

Amide-imidazole

compound

MCF-7 (Breast

Cancer)

5, 10, 20 (dose-

dependent

decrease in cell

survival)

- -

1-(4-substituted

phenyl)-2-ethyl

imidazole (p-Br

derivative 4f)

A549 (Lung

Cancer)
6.60 5-FU >100

1-(4-substituted

phenyl)-2-ethyl

imidazole (p-Br

derivative 4f)

HeLa (Cervical

Cancer)
3.24 5-FU 26.12

1-(4-substituted

phenyl)-2-ethyl

imidazole (p-Br

derivative 4f)

SGC-7901

(Gastric Cancer)
5.37 5-FU 20.31

Note: The specific structures of the "Novel Imidazole Derivative" and "Amide-imidazole

compound" were not fully disclosed in the abstracts.

Signaling Pathway: EGFR Inhibition
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Seed cancer cells in 96-well plate

Incubate for 24h to allow attachment

Treat cells with 1-(4-Bromophenyl)imidazole
derivatives at various concentrations

Incubate for 24-72h

Add MTT solution to each well

Incubate for 2-4h
(Formazan crystal formation)

Solubilize formazan crystals with DMSO

Measure absorbance at 570 nm

Calculate cell viability and IC50 values
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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